Cas no 4809-08-9 (3-phenyl-1H-isochromen-1-one)

• Product Name: 3-phenyl-1H-isochromen-1-one
• CAS No: 4809-08-9
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• CID: 931778
• PubChem ID: 334102
• Update Time: 2025-04-19

3-phenyl-1H-isochromen-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-1H-isochromen-1-one
• 1H-2-benzopyran-1-one, 3-phenyl-; 1-Oxo-3-phenyl-1H-benzo(c)pyran; 3-Phenyl-1H-isochromen-1-one
• InChI=1/C15H10O2/c16-15-13-9-5-4-8-12(13)10-14(17-15)11-6-2-1-3-7-11/h1-10
• 3-Phenyl-1H-2-benzopyran-1-one
• DTXSID60319004
• 3-Phenyl-1H-isochromen-1-one #
• STK039160
• 3-phenylisocoumarin
• MLS002391816
• SCHEMBL6827276
• CCG-324136
• NSC-338456
• 1-Oxo-3-phenyl-1H-benzo(c)pyran
• SMR001355781
• HS-4510
• GDHDASZYFUIDMH-UHFFFAOYSA-N
• 4809-08-9
• 3-phenyl-isochromen-1-one
• BDBM50207306
• NSC338456
• CHEMBL2140153
• 3-phenylisochromen-1-one
• F3159-0080
• AKOS005382838
• 1H-2-benzopyran-1-one, 3-phenyl-

• Inchi： 1S/C15H10O2/c16-15-13-9-5-4-8-12(13)10-14(17-15)11-6-2-1-3-7-11/h1-10H
• InChI Key： GDHDASZYFUIDMH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 222.0681
• Monoisotopic Mass: 222.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.239
• Boiling Point: 380.9°C at 760 mmHg
• Flash Point: 159.9°C
• Refractive Index: 1.635
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives